Cas no 500585-95-5 (2-chloro-4-nitrobenzene-1-sulfonyl fluoride)

2-Chloro-4-nitrobenzene-1-sulfonyl fluoride is a versatile sulfonyl fluoride intermediate widely used in organic synthesis and medicinal chemistry. Its key advantages include high reactivity as an electrophile, making it valuable for selective modifications of biomolecules and the construction of sulfonamide derivatives. The presence of both chloro and nitro substituents enhances its utility in nucleophilic aromatic substitution reactions, enabling precise functionalization. The sulfonyl fluoride moiety offers stability under aqueous conditions, facilitating applications in chemical biology and protease inhibition studies. This compound is particularly useful in the development of covalent inhibitors and activity-based probes due to its selective reactivity with serine hydrolases. Its robust synthetic applicability makes it a preferred choice for researchers exploring sulfur(VI)-fluoride exchange (SuFEx) chemistry.

2-chloro-4-nitrobenzene-1-sulfonyl fluoride structure

500585-95-5 structure

Product Name:2-chloro-4-nitrobenzene-1-sulfonyl fluoride

CAS No:500585-95-5

MF:C₆H₃ClFNO₄S

MW:239.608722925186

MDL:MFCD28968634

CID:5228651

PubChem ID:284572

Update Time:2026-03-07

2-chloro-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl fluoride, 2-chloro-4-nitro-
- 2-chloro-4-nitrobenzene-1-sulfonyl fluoride
- MDL： MFCD28968634
- Inchi： 1S/C6H3ClFNO4S/c7-5-3-4(9(10)11)1-2-6(5)14(8,12)13/h1-3H
- InChI Key： DWBOTHFCTNCQIJ-UHFFFAOYSA-N
- SMILES： C1(S(F)(=O)=O)=CC=C([N+]([O-])=O)C=C1Cl

2-chloro-4-nitrobenzene-1-sulfonyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-224281-0.05g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	0.05g	$359.0	2024-06-20
Enamine	EN300-224281-0.1g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	0.1g	$376.0	2024-06-20
Enamine	EN300-224281-0.25g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	0.25g	$393.0	2024-06-20
Enamine	EN300-224281-0.5g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	0.5g	$410.0	2024-06-20
Enamine	EN300-224281-1.0g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	1.0g	$428.0	2024-06-20
Enamine	EN300-224281-2.5g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	2.5g	$838.0	2024-06-20
Enamine	EN300-224281-5.0g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	5.0g	$1240.0	2024-06-20
Enamine	EN300-224281-10.0g	2-chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	10.0g	$1839.0	2024-06-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01022493-1g	2-Chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	1g	￥1659.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01022493-5g	2-Chloro-4-nitrobenzene-1-sulfonyl fluoride	500585-95-5	95%	5g	￥4802.0	2024-04-18